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Compound of Interest

Compound Name: 1-Allyl-1H-pyrrole-2-carbaldehyde

Cat. No.: B177418

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Allyl-1H-pyrrole-2-carbaldehyde is a substituted pyrrole derivative with potential
applications in organic synthesis and medicinal chemistry. Its structure, featuring an allyl group
at the 1-position and a carbaldehyde group at the 2-position of the pyrrole ring, provides
reactive sites for further chemical modifications. This guide provides a summary of the
available physical and chemical properties of this compound.

Core Physical and Chemical Properties

A comprehensive search of available scientific literature and chemical databases has yielded
limited experimentally determined physical property data for 1-Allyl-1H-pyrrole-2-
carbaldehyde. The following table summarizes the available quantitative data.

Property Value Source

Molecular Formula CsHsNO PubChem[1], ChemScene[2]
Molecular Weight 135.16 g/mol PubChem[1], ChemScene[2]
Density 0.967 g/cm?3 Alfa Chemistry[3]

Physical State Liquid Chem-Impex
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Note: Specific experimental data for properties such as boiling point, melting point, and
solubility for 1-Allyl-1H-pyrrole-2-carbaldehyde are not readily available in the reviewed
literature. Much of the available data refers to the related compound, pyrrole-2-
carboxaldehyde.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-Allyl-1H-
pyrrole-2-carbaldehyde are not described in the currently available scientific literature.
Standard laboratory procedures for determining properties such as boiling point, melting point,
density, and solubility would be applicable.

Signaling Pathways and Experimental Workflows

Currently, there is no information available in the scientific literature detailing the involvement of
1-Allyl-1H-pyrrole-2-carbaldehyde in specific biological signaling pathways or established
experimental workflows. Consequently, no diagrams can be generated at this time. Research
into the biological activity of this compound may elucidate such pathways in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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